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Compound of Interest

Compound Name: Ammonium acrylate

Cat. No.: B080204

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Chemical Abstracts Service
(CAS) number and detailed safety information for ammonium acrylate. The data presented is
intended to support laboratory safety protocols and risk assessments in research and
development settings.

Chemical Identification

Ammonium acrylate is the ammonium salt of acrylic acid.[1][2] It is primarily used as a
monomer in the production of polyacrylate polymers.[1]

Identifier Value

Chemical Name Ammonium acrylate[2]

CAS Number 10604-69-0[1][2][3][4]

Molecular Formula C3H7NO:z (or C3H402.H3N)[2][5][6]
Molecular Weight 89.09 g/mol [3][6]

Synonyms 2-Propenoic acid, ammonium salt[3][4]

Physical and Chemical Properties
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The following table summarizes key physical and chemical properties of ammonium acrylate.

Property Value Source

, . White to pale yellow solid or
Physical Description i [1]
aqueous solution[1]

Melting Point >300 °C [2]
Flash Point 61.6 °C [2]
Solubility Highly soluble in water[1] [1]

Safety and Hazard Information

Ammonium acrylate presents several hazards that require careful management in a
laboratory setting. The following sections detail its classification, toxicological data, and
handling procedures.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following hazard information for ammonium acrylate. Note that aggregated data from
multiple notifications indicates some variability in classification.[3]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b080204?utm_src=pdf-body
https://www.echemi.com/produce/pr2405021175-best-selling-price-ammonium-acrylate-cas-no-10604-69-0-in-bulk.html
https://www.echemi.com/produce/pr2405021175-best-selling-price-ammonium-acrylate-cas-no-10604-69-0-in-bulk.html
https://www.echemi.com/products/pd2109084813-acrylate-ammonium.html
https://www.echemi.com/products/pd2109084813-acrylate-ammonium.html
https://www.echemi.com/produce/pr2405021175-best-selling-price-ammonium-acrylate-cas-no-10604-69-0-in-bulk.html
https://www.echemi.com/produce/pr2405021175-best-selling-price-ammonium-acrylate-cas-no-10604-69-0-in-bulk.html
https://www.benchchem.com/product/b080204?utm_src=pdf-body
https://www.benchchem.com/product/b080204?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-acrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Class Hazard Statement Signal Word Pictogram
Hazardous to the )
_ _ H400: Very toxic to _ _
aquatic environment, o Warning Environmental Hazard
aquatic life[2][3]
acute hazard
Hazardous to the H410: Very toxic to
aquatic environment, aquatic life with long Warning Environmental Hazard
long-term hazard lasting effects[3]
o H315: Causes skin ] ]
Skin irritation o Warning Exclamation Mark
irritation[7]
L H319: Causes serious ] ]
Eye irritation o Warning Exclamation Mark
eye irritation[7]
H317: May cause an
Skin sensitization allergic skin Warning Exclamation Mark
reaction[7]

Pictogram descriptions are provided as text. Refer to official GHS documentation for symbol

images.

The following precautionary statements are recommended for handling ammonium acrylate:

e P264: Wash skin thoroughly after handling.[7]

o P273: Avoid release to the environment.[2][3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[7]

o P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.[7]

e P391: Collect spillage.[2][3]

» P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[2][3]
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Toxicological data for ammonium acrylate itself is limited in the provided resources. However,
studies on related copolymers offer some insights.

Endpoint Result Substance Tested Source

Maternal & Fetal NOAEL > 1000 mg/kg  Acrylamide/Ammoniu 8]

Toxicity (Oral) bw/d m Acrylate Copolymer

Genotoxicity (Ames ) Acrylamide/Ammoniu
Non-genotoxic [8]

Test) m Acrylate Copolymer

5% aqueous solution
Human Dermal o of
o No irritation observed ) ) [8]
Irritation Acrylamide/Ammoniu

m Acrylate Copolymer

Experimental Protocols

Detailed experimental protocols for the toxicological studies mentioned above are not fully
available in the cited literature. However, a summary of the methodology for the genotoxicity
study is provided below.

Ames Test (Summary) The mutagenic potential of Acrylamide/Ammonium Acrylate Copolymer
was assessed using an Ames test. The copolymer was tested at concentrations up to 5000 p
g/plate with Salmonella typhimurium and Escherichia coli (strain WP2 uvrA-). The substance
was reported as non-genotoxic under the conditions of the test.[8]

Safe Handling and Storage Workflow

The following diagram outlines a logical workflow for the safe handling and storage of
ammonium acrylate in a laboratory setting.

Caption: Workflow for Safe Handling of Ammonium Acrylate.

Emergency Procedures

First-Aid Measures:

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b080204?utm_src=pdf-body
https://www.cir-safety.org/sites/default/files/FR_AcrylamideAcrylateCopolymers_032022.pdf
https://www.cir-safety.org/sites/default/files/FR_AcrylamideAcrylateCopolymers_032022.pdf
https://www.cir-safety.org/sites/default/files/FR_AcrylamideAcrylateCopolymers_032022.pdf
https://www.benchchem.com/product/b080204?utm_src=pdf-body
https://www.cir-safety.org/sites/default/files/FR_AcrylamideAcrylateCopolymers_032022.pdf
https://www.benchchem.com/product/b080204?utm_src=pdf-body
https://www.benchchem.com/product/b080204?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Skin Contact: Immediately wash with plenty of soap and water. If skin irritation or a rash
occurs, seek medical attention.[7]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing and seek medical advice.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.
Accidental Release Measures:

o Ensure adequate ventilation and remove all sources of ignition.[9]

e Prevent the substance from entering drains, as it is very toxic to aquatic life.[9]

» Contain the spill with inert absorbent material and collect it for disposal in a suitable, closed
container.[9]

Fire-Fighting Measures:
» Use appropriate extinguishing media such as COz, foam, or dry powder.[10]

o Wear self-contained breathing apparatus (SCBA) and full protective clothing.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ammonium Acrylate: A Technical Guide to its CAS
Number and Safety Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080204#ammonium-acrylate-cas-number-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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